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Compound of Interest

Compound Name: (1-Aminocyclobutyl)methanol

Cat. No.: B068218 Get Quote

An In-depth Technical Guide to (1-Aminocyclobutyl)methanol Hydrochloride: Properties,

Synthesis, and Applications

Introduction
(1-Aminocyclobutyl)methanol hydrochloride is a specialized chemical compound that serves

as a crucial building block in modern organic synthesis and medicinal chemistry. Its rigid, three-

dimensional cyclobutane core imparts unique conformational constraints into molecules, a

feature highly sought after by drug development professionals seeking to optimize ligand-

receptor interactions and improve pharmacokinetic profiles. This guide provides a

comprehensive technical overview of its core properties, plausible synthetic routes, analytical

characterization, key applications, and essential safety protocols, designed for researchers,

scientists, and professionals in the pharmaceutical industry.

Physicochemical and Structural Properties
(1-Aminocyclobutyl)methanol hydrochloride is a crystalline solid at room temperature. The

hydrochloride salt form enhances its stability and improves its solubility in aqueous media,

making it more convenient for handling and use in various reaction conditions.[1] The

molecule's structure features a primary amine and a primary alcohol attached to the same

quaternary carbon of a cyclobutane ring, providing two distinct points for chemical modification.

Core Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b068218?utm_src=pdf-interest
https://www.benchchem.com/product/b068218?utm_src=pdf-body
https://www.benchchem.com/product/b068218?utm_src=pdf-body
https://www.benchchem.com/product/b068218?utm_src=pdf-body
https://www.vulcanchem.com/product/vc5149631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental properties of (1-Aminocyclobutyl)methanol hydrochloride are summarized

in the table below for quick reference.

Property Value Source(s)

CAS Number 1392213-15-8 [2][3]

Molecular Formula C₅H₁₂ClNO [2][3][4]

Molecular Weight 137.61 g/mol [2][3]

IUPAC Name

(1-

aminocyclobutyl)methanol;hydr

ochloride

[2]

Appearance Crystalline solid

Melting Point ~130-132 °C

Solubility Moderately soluble in water

Purity Typically ≥95% [5]

Storage Temperature
Room temperature; cool, dry

place
[6][7]

Synthesis and Mechanistic Insights
The synthesis of complex cyclobutane-containing amino acids and their derivatives is an area

of active research.[8][9][10] While proprietary industrial methods for producing (1-
Aminocyclobutyl)methanol hydrochloride may vary, a common and logical approach involves

the strategic construction of the cyclobutane ring, often through photochemical [2+2]

cycloaddition reactions, followed by functional group interconversion.[8][11][12]

Proposed Synthetic Workflow
A plausible synthetic pathway begins with the formation of a cyclobutane intermediate, which is

then elaborated to introduce the required amino and methanol functionalities. The rationale for

this multi-step approach is to control regioselectivity and stereochemistry, which are critical for

the final compound's utility in pharmaceutical applications.[1]
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Step 1: Cyclobutane Ring Formation

Step 2: Functional Group Introduction

Step 3: Final Conversion & Salt Formation

Alkene Precursors

[2+2] Photocycloaddition

UV Light / Photocatalyst

Substituted Cyclobutane Intermediate

Introduction of Nitrile/Ester Group Reduction & Amination

(1-Aminocyclobutyl)methanol (Free Base)

HCl Treatment

Anhydrous HCl

(1-Aminocyclobutyl)methanol hydrochloride (Final Product)
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Derivative Pathways Potential Applications

(1-Aminocyclobutyl)methanol
Primary Amine

Primary Hydroxyl

Alkylation / Reductive Amination

Acylation (Amide Formation)

Sulfonylation (Sulfonamide Formation)

Etherification (Ether Formation)

Esterification (Ester Formation)

CNS-Active Compounds

Antimicrobial Agents

Sensing Probes

Catalysts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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